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Compound of Interest

Compound Name: 5-Methyltetrahydrofolic acid-13C5

Cat. No.: B15558413

Get Quote

This document provides essential safety and logistical information for the proper disposal of 5-
Methyltetrahydrofolic acid-13C5, a stable isotope-labeled compound. The following

procedural guidance is intended for researchers, scientists, and drug development

professionals to ensure safe handling and compliance with general laboratory waste

management standards.

Immediate Safety and Handling Information
5-Methyltetrahydrofolic acid-13C5 is generally not classified as a hazardous substance.

However, standard laboratory safety protocols should always be observed. The Carbon-13

(¹³C) isotopes are stable and do not pose a radiological hazard. Therefore, no specialized

precautions beyond those for the unlabeled compound are necessary.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat is recommended to protect clothing.
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Respiratory Protection: If there is a risk of generating dust, a dust mask or respirator should

be used.

Disposal of Unused 5-Methyltetrahydrofolic acid-
13C5
The primary principle for the disposal of any chemical waste is to adhere to local, state, and

federal regulations. As a non-hazardous solid, 5-Methyltetrahydrofolic acid-13C5 can

typically be disposed of through standard laboratory waste streams.

Solid Waste Disposal:

Unused, solid 5-Methyltetrahydrofolic acid-13C5 can generally be disposed of in the regular

laboratory trash, provided it is not contaminated with any hazardous materials.

Procedure:

Ensure the compound is in a sealed, clearly labeled container.

The container can then be placed in the designated laboratory solid waste bin.

Avoid placing chemical containers directly into general office trash.

Drain Disposal (for solutions):

If the compound is dissolved in a non-hazardous solvent (e.g., water or a buffer), small

quantities may be permissible for drain disposal, subject to institutional policies.

Considerations:

The solution should be dilute.

The pH of the solution should be within a neutral range (typically between 5.5 and 9.0).

Flush with a copious amount of water (at least 100-fold excess) to further dilute the

solution in the sanitary sewer system.
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Accidental Spill Cleanup Protocol
In the event of a spill of solid 5-Methyltetrahydrofolic acid-13C5 powder, the following steps

should be taken to ensure safe cleanup and disposal of the resulting waste.

Experimental Protocol for Minor Spill Cleanup:

Alert Personnel: Inform others in the immediate area of the spill.

Secure the Area: Restrict access to the spill area to prevent the spread of the powder.

Don PPE: At a minimum, wear gloves and safety glasses. If the powder is fine, a dust mask

is recommended.

Containment: If necessary, cover the spill with a damp paper towel to prevent the powder

from becoming airborne.

Cleanup:

Carefully sweep the solid material into a dustpan or onto a piece of paper.

Alternatively, use a wet paper towel or absorbent pad to wipe up the powder.

For larger spills, an inert absorbent material can be used.

Package Waste: Place the collected powder, used paper towels, and any other contaminated

materials into a sealed plastic bag.

Labeling: Clearly label the bag as "Spill Debris: 5-Methyltetrahydrofolic acid-13C5".

Disposal: Dispose of the sealed bag in the laboratory's solid chemical waste container.

Decontaminate: Clean the spill area with soap and water.

Hygiene: Wash hands thoroughly after the cleanup is complete.

Quantitative Disposal Guidelines
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The following table summarizes general quantitative limits for the disposal of non-hazardous

chemical waste, based on common institutional laboratory safety guidelines. Note: These are

illustrative examples; always consult your institution's specific waste management policies.

Disposal Method Parameter Guideline Limit

Drain Disposal pH 5.5 - 9.0

Solubility
Must be at least 3% soluble in

water

Quantity (Solids)
Up to 1 kg per discharge (if

water soluble)[1]

Quantity (Liquids)
Up to 100 g or 100 mL at a

time

Solid Waste Contamination
Must not be mixed with RCRA-

listed hazardous waste

(Regular Landfill) Container Status
Empty containers must be

"RCRA Empty" (no free liquid)

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 5-
Methyltetrahydrofolic acid-13C5.
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Disposal Workflow for 5-Methyltetrahydrofolic acid-13C5

Start: Unused or Spilled
5-Methyltetrahydrofolic acid-13C5

Is the material contaminated
with a hazardous substance?

Is the material a solid?

No

Dispose as Hazardous Waste
(Follow Institutional Protocol)

Yes

Is the material dissolved in a
non-hazardous aqueous solvent?

No

Dispose in Labeled Solid
Chemical Waste Container

Yes

Is the pH between 5.5 and 9.0?

Yes

Consult Environmental
Health & Safety (EHS)

No

Dispose Down Sanitary Sewer
with Copious Water

Yes

Neutralize Solution
(if safe and permissible)

No
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Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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